1-(4-methylcyclohexyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(4-methylcyclohexyl)piperidine-3-carboxamide
• InChI: InChI=1S/C13H24N2O/c1-10-4-6-12(7-5-10)15-8-2-3-11(9-15)13(14)16/h10-12H,2-9H2,1H3,(H2,14,16)
• InChI Key: PNVSYJNQJYTVTA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N2CCCC(C2)C(=O)N
• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol

Description

1-(4-methylcyclohexyl)-3-piperidinecarboxamide, also known as MXE, is a synthetic dissociative drug that belongs to the arylcyclohexylamine class. This compound was first synthesized in 2010 and became popular among recreational drug users due to its euphoric and dissociative effects. However, MXE has also gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

1-(4-methylcyclohexyl)-3-piperidinecarboxamide acts as a non-competitive NMDA receptor antagonist, which means it blocks the activity of these receptors in the brain. This results in a dissociative state, where the user feels detached from their surroundings and experiences altered perceptions of reality.
Biochemical and Physiological Effects:
1-(4-methylcyclohexyl)-3-piperidinecarboxamide has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its euphoric effects. It has also been found to have analgesic properties, meaning it can reduce pain sensations.

Advantages and Limitations for Lab Experiments

1-(4-methylcyclohexyl)-3-piperidinecarboxamide has several advantages for use in scientific research, including its potency and selectivity for NMDA receptors. However, its use is limited by its potential for abuse and the lack of research on its long-term effects.

Future Directions

There are several potential future directions for research on 1-(4-methylcyclohexyl)-3-piperidinecarboxamide, including its use in combination with other drugs for the treatment of depression and anxiety, and its potential as a tool for studying the role of NMDA receptors in various neurological conditions. Additionally, further research is needed to fully understand the long-term effects of 1-(4-methylcyclohexyl)-3-piperidinecarboxamide use and its potential for addiction.

Synthesis Methods

1-(4-methylcyclohexyl)-3-piperidinecarboxamide can be synthesized by reacting 3-methoxyphenylacetone with cyclohexylamine in the presence of sodium cyanoborohydride and glacial acetic acid. The resulting intermediate is then reacted with piperidinecarboxylic acid to yield 1-(4-methylcyclohexyl)-3-piperidinecarboxamide.

Scientific Research Applications

1-(4-methylcyclohexyl)-3-piperidinecarboxamide has been studied for its potential therapeutic applications, particularly in the treatment of depression, anxiety, and post-traumatic stress disorder. It has been found to have a similar mechanism of action to ketamine, another dissociative drug that has shown promise in treating these conditions.